Cas no 24058-88-6 (3-Butene-1,2-diol,2-methyl-)

3-Butene-1,2-diol,2-methyl- structure
3-Butene-1,2-diol,2-methyl- structure
Product Name:3-Butene-1,2-diol,2-methyl-
CAS No:24058-88-6
MF:C5H10O2
MW:102.131701946259
CID:254933
PubChem ID:185554
Update Time:2025-04-19

3-Butene-1,2-diol,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Butene-1,2-diol,2-methyl-
    • 2-methylbut-3-ene-1,2-diol
    • 2-methyl-3-butene-1,2-diol
    • 24058-88-6
    • (2r12s)-1,2-dihydroxy-2-methyl-3-butene
    • DTXSID70946906
    • 3-Butene-1,2-diol, 2-methyl-
    • SCHEMBL5052737
    • Inchi: 1S/C5H10O2/c1-3-5(2,7)4-6/h3,6-7H,1,4H2,2H3
    • InChI Key: XZRGYMKUQMPDQH-UHFFFAOYSA-N
    • SMILES: OC(C=C)(C)CO

Computed Properties

  • Exact Mass: 102.0681
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 70.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

3-Butene-1,2-diol,2-methyl- Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.